Cas no 1198416-46-4 (5-(3-Fluorophenyl)-2-methoxypyridine)

5-(3-Fluorophenyl)-2-methoxypyridine is a fluorinated pyridine derivative with a methoxy substituent at the 2-position and a 3-fluorophenyl group at the 5-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which enhance binding affinity and metabolic stability. The fluorine atom contributes to improved lipophilicity and bioavailability, while the methoxy group can influence electronic properties and reactivity. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of biologically active compounds. The product is typically characterized by high purity and consistency, ensuring reliable performance in research and development applications.

5-(3-Fluorophenyl)-2-methoxypyridine structure

1198416-46-4 structure

Product Name:5-(3-Fluorophenyl)-2-methoxypyridine

CAS No:1198416-46-4

MF:C₁₂H₁₀FNO

MW:203.212306499481

CID:4909781

Update Time:2025-05-19

5-(3-Fluorophenyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 5-(3-fluorophenyl)-2-methoxypyridine
- 5-(3-Fluorophenyl)-2-methoxypyridine
- Inchi： 1S/C12H10FNO/c1-15-12-6-5-10(8-14-12)9-3-2-4-11(13)7-9/h2-8H,1H3
- InChI Key： VBXLPPIZPJYGGB-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C=NC(=CC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 200
XLogP3: 2.9
Topological Polar Surface Area: 22.1

5-(3-Fluorophenyl)-2-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029000541-250mg	5-(3-Fluorophenyl)-2-methoxypyridine	1198416-46-4	95%	250mg	$1078.00	2023-09-04
Alichem	A029000541-500mg	5-(3-Fluorophenyl)-2-methoxypyridine	1198416-46-4	95%	500mg	$1769.25	2023-09-04
Alichem	A029000541-1g	5-(3-Fluorophenyl)-2-methoxypyridine	1198416-46-4	95%	1g	$2952.90	2023-09-04

5-(3-Fluorophenyl)-2-methoxypyridine Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Fluorophenyl)-2-methoxypyridine

5-(3-Fluorophenyl)-2-methoxypyridine: A Comprehensive Overview

5-(3-Fluorophenyl)-2-methoxypyridine, also known by its CAS number 1198416-46-4, is a versatile organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and agrochemicals. This compound is characterized by its unique structure, which combines a pyridine ring with a fluorophenyl group and a methoxy substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 5-(3-Fluorophenyl)-2-methoxypyridine typically involves multi-step organic reactions, often utilizing coupling reactions or substitution chemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. These improvements have made the compound more accessible for large-scale applications in industries such as drug discovery and material synthesis.

In the realm of pharmaceuticals, 5-(3-Fluorophenyl)-2-methoxypyridine has shown promise as a lead compound for developing novel therapeutics. Its ability to interact with specific biological targets, such as enzymes or receptors, has been extensively studied. For instance, researchers have explored its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders. The fluorophenyl group plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

Beyond pharmacology, this compound has found applications in materials science. Its aromatic structure and electron-withdrawing groups make it an ideal candidate for use in organic electronics. Recent studies have demonstrated its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). The methoxy group contributes to improved solubility and charge transport properties, which are critical for device performance.

The environmental impact of 5-(3-Fluorophenyl)-2-methoxypyridine has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it can be safely integrated into eco-friendly manufacturing processes.

In conclusion, 5-(3-Fluorophenyl)-2-methoxypyridine (CAS No: 1198416-46-4) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research and industrial innovation.